

A Comparative Analysis of the Pharmacokinetic Profiles of Ledipasvir and Sofosbuvir

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Ledipasvir*

Cat. No.: *B612246*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of two key direct-acting antiviral agents used in the treatment of Hepatitis C, **ledipasvir** and sofosbuvir. The information presented is collated from a range of clinical and pharmacological studies, with a focus on providing quantitative data and the experimental context in which it was generated.

At a Glance: Key Pharmacokinetic Parameters

The following tables summarize the core pharmacokinetic parameters of **ledipasvir** and sofosbuvir, including its primary metabolite, GS-331007.

Table 1: Pharmacokinetic Profile of Ledipasvir

Parameter	Value	Citation(s)
Time to Maximum Concentration (Tmax)	4.0 - 4.5 hours	[1][2][3]
Maximum Concentration (Cmax)	323 ng/mL	[3][4][5]
Area Under the Curve (AUC)	7290 ng·h/mL	[5][6]
Protein Binding	>99.8%	[4][7]
Terminal Half-life (t _{1/2})	47 hours	[1][2][3][4]
Metabolism	Slow oxidative metabolism via an unknown mechanism. Not metabolized by CYP enzymes.	[4][6]
Route of Excretion	Primarily fecal (>86%), with minimal renal excretion (~1%).	[4]

Table 2: Pharmacokinetic Profile of Sofosbuvir and its Metabolite GS-331007

Parameter	Sofosbuvir	GS-331007 (Metabolite)	Citation(s)
Time to Maximum Concentration (Tmax)	0.5 - 2.0 hours	2.0 - 4.0 hours	[2] [8] [9]
Maximum Concentration (Cmax)	582 - 618 ng/mL	620 ng/mL	[5] [10]
Area Under the Curve (AUC)	969 ng·h/mL (in HCV patients)	6790 - 8400 ng·h/mL	[9] [10]
Protein Binding	61 - 65%	Minimal	[5] [8] [9]
Terminal Half-life (t _{1/2})	0.4 - 0.5 hours	27 hours	[1] [2] [3] [8]
Metabolism	Extensively metabolized in the liver to the active triphosphate GS-461203, then to the inactive GS-331007.	Not applicable	[8] [9] [11]
Route of Excretion	Primarily renal excretion of the GS-331007 metabolite (~80%).	Primarily renal	[8] [11]

Experimental Protocols

The pharmacokinetic data presented in this guide are derived from clinical studies employing standardized methodologies for sample collection and analysis. The following outlines the typical experimental protocols used in these studies.

Study Design

Pharmacokinetic parameters for both **ledipasvir** and sofosbuvir have been characterized in Phase I, II, and III clinical trials involving healthy volunteers and patients with chronic hepatitis C infection.[\[12\]](#)[\[13\]](#)[\[14\]](#) A common study design for assessing pharmacokinetics is a single-dose, open-label, randomized, crossover study.[\[13\]](#) In these studies, subjects receive a single

oral dose of the drug, and blood samples are collected at predetermined time points to characterize the drug's absorption, distribution, metabolism, and excretion profile. For multiple-dose studies, subjects receive the drug once daily for a specified period to evaluate steady-state pharmacokinetics.[\[13\]](#)

Bioanalytical Methodology for Quantification

The concentrations of **ledipasvir**, sofosbuvir, and its primary metabolite, GS-331007, in human plasma are determined using validated, sensitive, and specific bioanalytical methods, predominantly Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[\[4\]](#)[\[9\]](#)[\[10\]](#)

Sample Preparation:

- Human plasma samples are typically obtained through centrifugation of whole blood collected in tubes containing an anticoagulant (e.g., K2EDTA).
- Analytes are extracted from the plasma matrix using techniques such as protein precipitation with acetonitrile or liquid-liquid extraction with a solvent like dichloromethane.[\[4\]](#)[\[9\]](#)
- An internal standard (e.g., a stable isotope-labeled version of the analyte) is added to the samples to ensure accuracy and precision during the analytical process.

Chromatographic Separation:

- The extracted samples are injected into a High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system.
- Separation of the analytes from other plasma components is achieved using a reversed-phase column, such as a C18 column.[\[1\]](#)[\[4\]](#)
- A mobile phase, typically consisting of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous solution (e.g., water with 0.1% formic acid), is used to elute the compounds from the column.[\[1\]](#)[\[4\]](#)


Mass Spectrometric Detection:

- The eluate from the chromatography system is introduced into a tandem mass spectrometer.

- Positive electrospray ionization (ESI+) is commonly used to generate charged parent ions of the analytes.[1][9]
- The parent ions are then fragmented, and specific product ions are monitored for quantification, providing high selectivity and sensitivity for the accurate measurement of drug concentrations.[1][9]


Visualizing the Pharmacokinetic Pathways

The following diagrams illustrate the distinct metabolic and elimination pathways of **ledipasvir** and sofosbuvir.



[Click to download full resolution via product page](#)

Caption: Metabolic and Excretion Pathway of **Ledipasvir**.



[Click to download full resolution via product page](#)

Caption: Metabolic and Excretion Pathway of Sofosbuvir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ijsrtjournal.com [ijsrtjournal.com]
- 2. A Quick and Sensitive LC-MS/MS Method for Simultaneous Quantification of Sofosbuvir Metabolite (GS-331007) in Human Plasma: Application to Hepatitis C Infected Patients with End-Stage Renal Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Pharmacokinetics of Sofosbuvir and Velpatasvir for Hepatitis C Treatment in Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
- 4. nchr.elsevierpure.com [nchr.elsevierpure.com]
- 5. Green analytical method for the determination of sofosbuvir, ledipasvir, ribavirin and complex silymarin flavonoids simultaneously in biological fluids | Semantic Scholar [semanticscholar.org]
- 6. Ledipasvir/Sofosbuvir - PMC [pmc.ncbi.nlm.nih.gov]
- 7. extranet.who.int [extranet.who.int]
- 8. A Quick and Sensitive LC-MS/MS Method for Simultaneous Quantification of Sofosbuvir Metabolite (GS-331007) in Human Plasma: Application to Hepatitis C Infected Patients with End-Stage Renal Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 9. UPLC-MS/MS method for the simultaneous quantification of sofosbuvir, sofosbuvir metabolite (GS-331007) and daclatasvir in plasma of HIV/HCV co-infected patients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Quantification of plasma levels of antiviral drug sofosbuvir and its metabolite GS331007 in patients of chronic hepatitis C with chronic kidney disease using UPLC-MS/MS method | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
- 11. extranet.who.int [extranet.who.int]
- 12. jyoungpharm.org [jyoungpharm.org]
- 13. Pharmacokinetics, Safety, and Tolerability of Ledipasvir/Sofosbuvir and Sofosbuvir/Velpatasvir in Healthy Chinese Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. HCV-Trials.com : A regularly updated website with all most recent clinical trials data in HCV infection [hcv-trials.com]
- To cite this document: BenchChem. [A Comparative Analysis of the Pharmacokinetic Profiles of Ledipasvir and Sofosbuvir]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b612246#comparing-pharmacokinetic-profiles-of-ledipasvir-and-sofosbuvir>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com